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Compound of Interest

Compound Name: Ivabradine oxalate

Cat. No.: B12758366

An Application Note and Protocol for the Quantification of Ivabradine in Plasma using LC-
MS/MS

This document provides a comprehensive guide for the quantitative analysis of ivabradine in
plasma samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). It
is intended for researchers, scientists, and professionals involved in drug development and
pharmacokinetic studies.

Introduction

Ivabradine is a heart rate-lowering medication used for the symptomatic treatment of stable
angina pectoris and chronic heart failure. It acts by selectively inhibiting the If current in the
sinoatrial node, which is a key determinant of heart rate. Accurate quantification of ivabradine
in plasma is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic
drug monitoring to ensure safety and efficacy. LC-MS/MS offers high sensitivity and selectivity,
making it the preferred method for bioanalysis of ivabradine.

Principle of the Method

The method involves the extraction of ivabradine and an internal standard (IS) from a plasma
matrix, followed by chromatographic separation on a reverse-phase HPLC column. The
separated analytes are then ionized, typically using an electrospray ionization (ESI) source,
and detected by a triple quadrupole mass spectrometer. Quantification is achieved by Multiple
Reaction Monitoring (MRM), which measures specific precursor-to-product ion transitions for
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both ivabradine and the internal standard, ensuring high selectivity and minimizing matrix
interference.

Experimental Protocols

This section details the procedures for sample preparation and analysis. While several
methods exist, a common and straightforward protocol using protein precipitation is described
below. Variations in methodologies are summarized in the subsequent tables.

Materials and Reagents

 Ivabradine reference standard

e Internal Standard (e.g., lvabradine-d6, Diazepam, or other suitable analogue)[1]
o HPLC-grade Methanol

o HPLC-grade Acetonitrile[2]

o Ammonium Acetate[2]

e Formic Acid or Orthophosphoric Acid[1][3]

o Ultrapure water

o Control human plasma (with anticoagulant like K2 EDTA)

Preparation of Stock and Working Solutions

e Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve ivabradine and the
Internal Standard in methanol to prepare individual stock solutions.

o Working Standard Solutions: Serially dilute the primary stock solutions with a methanol/water
(50:50, v/v) mixture to prepare working solutions for calibration curve standards and quality
control (QC) samples.

« Internal Standard Spiking Solution: Dilute the IS stock solution to a final concentration (e.qg.,
30 ng/mL) in methanol.[4]
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Sample Preparation: Protein Precipitation (PPT)

o Pipette 100 pL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge
tube.

e Add 200 pL of the internal standard spiking solution (e.g., 30 ng/mL in acetonitrile or
methanol).[2][4]

» Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.[4]

o Centrifuge the tubes at high speed (e.g., 15,000 x g or 4000 rpm) for 10 minutes to pellet the
precipitated proteins.[3][4]

o Carefully transfer the supernatant to an HPLC vial.
e Inject a small volume (e.g., 2-10 pL) into the LC-MS/MS system for analysis.[4]

Note: Other extraction techniques like Solid-Phase Extraction (SPE)[5] and Liquid-Liquid
Extraction (LLE)[3] have also been successfully validated and may provide cleaner extracts if
matrix effects are significant.

LC-MS/MS Instrumentation and Conditions

The following are typical instrument conditions. Optimization may be required based on the
specific instrumentation used.

e LC System: Agilent 1200 series or equivalent[3]

e Mass Spectrometer: Agilent 6410, API 3200, or equivalent triple quadrupole mass
spectrometer[3][5]

¢ lonization Source: Electrospray lonization (ESI), Positive Mode[5][6]

e Column: C18 or C8 analytical column (e.g., Waters X-Bridge C18, 150x4.6 mm, 3.5 um;
Agilent Eclipse XDB C8, 150x4.6 mm, 5 um).[1][5]

o Mobile Phase:
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o A: 5 mM Ammonium Acetate with 0.2% Formic Acid in water[3]

o B: Methanol or Acetonitrile[2][3]

e Elution Mode: Isocratic (e.g., 80:20, B:A) or Gradient[3]
e Flow Rate: 0.5 - 1.0 mL/min[1][7]
e Column Temperature: 35 °C[5]
e Injection Volume: 2 - 10 pL[4]
o Total Run Time: 4.5 - 5.0 minutes[1][5]
e Scan Type: Multiple Reaction Monitoring (MRM)
« lonization Mode: ESI Positive
 MRM Transitions:
o lvabradine: m/z 469.2 - 177.2[4][6]
o N-desmethylivabradine (Metabolite): m/z 455.2 — 262.2[4][6]
o Internal Standard (lvabradine-d6): m/z 644.37 — 130.41[1]
e Instrument Parameters:
o Capillary Voltage: 3.5 kV[4]
o Desolvation Temperature: 600 °C[4]
o Source Temperature: 50 °C[4]

o Note: Other parameters like cone voltage and collision energy should be optimized for the
specific instrument and analyte.

Data Presentation and Method Validation Summary
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The following tables summarize quantitative data from various validated LC-MS/MS methods

for ivabradine, allowing for easy comparison.

Table 1: Comparison of Sample Preparation and Chromatographic Conditions

Parameter Method 1 Method 2 Method 3 Method 4
Matrix Human Plasma Human Plasma Rat Plasma Human Plasma
Sample Volume 0.2mL 0.5 mL Not Specified 0.1 mL

Protein Solid-Phase Protein Liquid-Liquid

Precipitation

Extraction ) ] Extraction (SPE) Precipitation Extraction (LLE)
(Perchloric Acid) o
[5] (Acetonitrile)[1] [3]
[8]
Agilent Eclipse ) ) )
Waters X-Bridge Diamonsil C18
XDB C8
LC Column C18[8] C18 (150x4.6 (150x4.6 mm, 5
(150x4.6 mm, 5
mm, 3.5 um)[1] um)[3]
Hm)[5]
o Methanol:5mM
] Acetonitrile:0.1% ]
0.1% Formic ) Ammonium
) - ] Orthophosphoric
Mobile Phase Not Specified Acid:Methanol ) Acetate + 0.2%
Acid (30:70, viv) ) ]
(60:40, vIv)[5] 1 Formic Acid
(80:20, vIV)[3]
Flow Rate Not Specified 1.0 mL/min[5] 1.0 mL/min[1] Not Specified
Run Time Not Specified 4.5 min[5] 5.0 min[1] Not Specified

Table 2: Comparison of Mass Spectrometric Parameters
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Parameter

Method 1

Method 2

Method 3

Method 4

lonization Mode

ESI Positive[8]

ESI Positive[5]

ESI Positive[1]

ESI Positive[3]

Ivabradine 469 - 638.14 -
N 469 - 177[5] 469.2 — 177.2[6]
Transition (m/z) 177+262[8] 124.22[1]
455.2 - 262.2
Metabolite (N-
N N/A N/A N/A _
Transition (m/z) desmethylivabra
dine)[6]
Ivabradine-d6
B Unspecified (m/z  (m/z )
Internal Standard  Not Specified Diazepam|3]
453 - 177)[5] 644.37 - 130.41)
[1]
Table 3: Summary of Method Validation Data
Parameter Method 1 Method 2 Method 3 Method 4
Linearity Range
0.49 - 49.30[8] 0.1 - 200[5] 0.1-1.5[1] 0.1013 - 101.3[3]
(ng/mL)
LLOQ (ng/mL) 0.49[8] 0.1[5] 0.1[1] 0.1013[3]
Intra-day 0.048 - 12.68%
o < 9.4%][8] 1.23 - 14.17%[5] < 15%][3]
Precision (%CV) [1]
Inter-day
- < 9.4%][8] 5.26 - 8.96%][5] 0.1 - 2.66%][1] < 15%][3]
Precision (%CV)
Within Within
99.71 - 100.3%
Accuracy < 14.2%)][8] acceptance 0 acceptance
criteria criteria[3]

Visualized Workflows

The following diagrams illustrate the logical flow of the analytical protocol.
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Caption: Overall workflow for LC-MS/MS quantification of ivabradine.
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Start: Plasma Sample
(Calibrator, QC, or Unknown)

Step 1: Pipette 100 pL of plasma
into a microcentrifuge tube.

:

Step 2: Add 200 pL of Internal Standard
in Acetonitrile/Methanol.

l

Step 3: Vortex for 1 minute.

:

Step 4: Centrifuge for 10 minutes
at >4000 rpm.

Protein Pellet Supernatant
(Discard) (Contains Analyte + IS)

v

Step 5: Transfer supernatant
to HPLC vial.

Ready for LC-MS/MS Injection

Click to download full resolution via product page

Caption: Detailed protocol for Protein Precipitation (PPT) sample preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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